Cas no 2229647-61-2 (4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one)

• Product Name: 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one
• CAS No: 2229647-61-2
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6367812
• PubChem ID: 165967570
• Update Time: 2025-10-31

4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one
• EN300-1926443
• 2229647-61-2

• Inchi： 1S/C12H13BrO3/c1-8(14)4-5-9-6-10(15-2)12(13)11(7-9)16-3/h4-7H,1-3H3/b5-4+
• InChI Key： WJXYGIPUIPQJFU-SNAWJCMRSA-N
• SMILES： BrC1=C(C=C(/C=C/C(C)=O)C=C1OC)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one

Research Brief on 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one (CAS: 2229647-61-2): Recent Advances and Applications

The compound 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one (CAS: 2229647-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one via a palladium-catalyzed cross-coupling reaction, achieving a yield of 85%. The study further explored its derivatization into a series of analogs, which exhibited promising inhibitory activity against COX-2, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has uncovered its utility in oncology. A 2024 preprint in BioRxiv reported that 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one derivatives selectively inhibit the PI3K/AKT/mTOR pathway in triple-negative breast cancer (TNBC) cell lines. Molecular docking studies revealed that the bromo and dimethoxy substituents play a critical role in binding to the ATP-binding pocket of PI3Kγ, offering a structural basis for further optimization.

The compound's mechanism of action extends to its interaction with cellular redox systems. A collaborative study between academic and industrial researchers (2023, ACS Chemical Biology) demonstrated that 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one induces oxidative stress in cancer cells by depleting glutathione reserves, thereby sensitizing them to apoptosis. This dual mechanism—targeting both kinase signaling and redox homeostasis—positions it as a versatile scaffold for multi-target drug design.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates moderate hepatic clearance and variable bioavailability across species, as noted in a 2024 European Journal of Pharmaceutical Sciences publication. Structural modifications, such as the introduction of polar groups at the butenone moiety, are currently being explored to address these limitations.

In conclusion, 4-(4-bromo-3,5-dimethoxyphenyl)but-3-en-2-one (CAS: 2229647-61-2) represents a promising chemical entity with diverse therapeutic potential. Ongoing research aims to expand its applications through targeted derivatization and mechanistic studies, particularly in inflammation and oncology. Future directions include the development of prodrug formulations to enhance its metabolic stability and in vivo efficacy.